Cas no 174261-23-5 (Benzoic acid, 5-cyano-2-methoxy-4-propoxy-)

• Product Name: Benzoic acid, 5-cyano-2-methoxy-4-propoxy-
• CAS No: 174261-23-5
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 1359185
• Update Time: 2024-08-17

Benzoic acid, 5-cyano-2-methoxy-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-cyano-2-methoxy-4-propoxy-

• Inchi： 1S/C12H13NO4/c1-3-4-17-10-6-11(16-2)9(12(14)15)5-8(10)7-13/h5-6H,3-4H2,1-2H3,(H,14,15)
• InChI Key： IPLMZBOAGYAYGF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#N)=C(OCCC)C=C1OC

Computed Properties

• Exact Mass: 235.08449

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 422.7±45.0 °C(Predicted)
• PSA: 79.55
• pka: 3.81±0.10(Predicted)